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Compound of Interest

Compound Name: rel-SB-612111 hydrochloride

Cat. No.: B542633

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the in vitro characterization of rel-SB-
612111 hydrochloride, a potent and selective non-peptide antagonist of the
Nociceptin/Orphanin FQ (N/OFQ) peptide receptor (NOP), also known as the opioid receptor-
like 1 (ORL-1) receptor. The data and protocols compiled herein are essential for researchers
investigating the N/OFQ-NOP receptor system and for professionals involved in the
development of novel therapeutics targeting this system.

Quantitative Data Summary

The following tables summarize the key quantitative parameters defining the in vitro
pharmacological profile of rel-SB-612111 hydrochloride.

Table 1: Receptor Binding Affinity of rel-SB-612111 at
Human Opioid Receptors

Receptor Radioligand Ki (nM) Selectivity vs. NOP
NOP (ORL-1) [3H]N/OFQ 0.33

p-opioid [3H]DAMGO 57.6 174-fold

K-opioid [BH]U-69,593 160.5 486-fold

3-opioid [3H]DPDPE 2109 6391-fold
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Data compiled from studies on membranes from Chinese Hamster Ovary (CHO) cells
expressing the respective human recombinant opioid receptors.[1][2]

Table 2: Functional Antagonist Activity of rel-SB-612111
In In Vitro Assays

. . Potency (pA2 /
Assay Preparation Agonist
pKB)
o CHO(hNOP) cell
[35S]GTPyS Binding N/OFQ 9.70 (pKB)
membranes

cAMP Accumulation CHO(hNOP) cells N/OFQ 8.63 (pKB)
Isolated Tissue

) Mouse vas deferens N/OFQ 8.20 - 8.50 (pA2)
Bioassay
Isolated Tissue

) Rat vas deferens N/OFQ 8.20 - 8.50 (pA2)
Bioassay
Isolated Tissue ) o

] Guinea pig ileum N/OFQ 8.20 - 8.50 (pA2)
Bioassay
Synaptosome

] Mouse cerebral cortex
Neurotransmitter N/OFQ 8.20 - 8.50 (pA2)
synaptosomes

Release

The results demonstrate that rel-SB-612111 is a competitive antagonist with high potency in
functional assays.[3]

Signaling Pathway and Experimental Workflows
NOP Receptor Signaling Pathway

The following diagram illustrates the canonical signaling pathway of the NOP receptor and the
inhibitory action of rel-SB-612111.
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NOP receptor signaling and antagonist action.

Experimental Workflow for In Vitro Characterization

This diagram outlines the general workflow for the in vitro characterization of a NOP receptor
antagonist like rel-SB-612111.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Hydrochloride: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b542633#in-vitro-characterization-of-rel-sb-612111-
hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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